3-(Methylamino)benzaldehyde
Overview
Description
3-(Methylamino)benzaldehyde is a chemical compound with the CAS Number: 339062-76-9 and a molecular weight of 135.17 . It has a linear formula of C8 H9 N O .
Molecular Structure Analysis
The molecular structure of 3-(Methylamino)benzaldehyde is represented by the linear formula C8 H9 N O . Unfortunately, the search results do not provide a detailed structural analysis.Physical And Chemical Properties Analysis
3-(Methylamino)benzaldehyde is a liquid at room temperature . The exact physical and chemical properties are not detailed in the search results.Scientific Research Applications
Green Chemistry Applications
- Synthesis in Ionic Liquids : An undergraduate organic chemistry project reported the use of an ionic liquid as a solvent and catalyst for the Knoevenagel condensation between benzaldehyde and malononitrile. This demonstrates an application in green chemistry education, emphasizing innovative ideas and sustainable practices in chemical research (Verdía, Santamarta, & Tojo, 2017).
Chemical Synthesis
- Synthesis from o-Aminobenzoic Esters : A synthesis method was reported for o-Amino-, o-methylamino-, and o-dimethylamino-benzaldehyde, prepared through the alkaline decomposition of the p-toluenesulphonhydrazides of corresponding acids. This indicates its use in producing various derivatives for further chemical applications (Barlin, 2007).
Biochemical Applications
- Bioproduction of Benzaldehyde Derivatives : Research on the bioproduction of benzaldehyde, an important compound in the flavor industry, by Pichia pastoris in a two-phase partitioning bioreactor demonstrates a biochemical application. This study underscores the potential for producing valuable chemical compounds through biotechnological methods (Craig & Daugulis, 2013).
Catalysis and Reactions
- Polymer Characterization and Catalysis : Studies on the polymer characterization and conditions for enhanced bioproduction of benzaldehyde derivatives, and their applications in catalysis, highlight the role of 3-(Methylamino)benzaldehyde in facilitating certain types of chemical reactions and processes (Hashidzume et al., 2000).
Pharmaceutical and Cosmetic Applications
- Chemosensors for pH Discrimination : The development of fluorescent chemosensors for pH, using compounds derived from benzaldehyde, points towards applications in the pharmaceutical and cosmetic industries, particularly in distinguishing between normal cells and cancer cells (Dhawa et al., 2020).
Safety and Hazards
Mechanism of Action
Biochemical Pathways
It is known that similar compounds, such as simple phenolic acids, can be involved in various biochemical pathways in plants . These pathways can have downstream effects on plant growth, reproduction, and survival .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound like 3-(Methylamino)benzaldehyde . .
properties
IUPAC Name |
3-(methylamino)benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO/c1-9-8-4-2-3-7(5-8)6-10/h2-6,9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NNZUWTNLXGNSHE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC=CC(=C1)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00395180 |
Source
|
| Record name | 3-(methylamino)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00395180 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
339062-76-9 |
Source
|
| Record name | 3-(methylamino)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00395180 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(2-Isopropylphenoxy)methyl]oxirane](/img/structure/B1622630.png)
